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Compound of Interest

Compound Name: Fluorescein (sodium)

Cat. No.: B12416709 Get Quote

Technical Support Center: Fluorescein Sodium
Solutions
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the storage, stability, and troubleshooting of

fluorescein sodium solutions.

Frequently Asked Questions (FAQs)
Q1: What are the optimal storage conditions for fluorescein sodium solid and stock solutions?

A1: For long-term stability, solid fluorescein sodium should be stored at 15–25 °C in a dry,

tightly sealed container, protected from light and humidity.[1][2] Stock solutions are best

prepared in buffered solutions (e.g., PBS, pH 7.4) and can be stored in aliquots at –20 °C to

avoid repeated freeze-thaw cycles.[3] For short-term storage, buffered solutions can be kept at

2–8 °C for up to two weeks.[3] It is not recommended to store fluorescein in water for extended

periods unless for immediate use, as it is less stable.[3]

Q2: How does pH affect the stability and fluorescence of fluorescein sodium solutions?

A2: The fluorescence intensity of fluorescein is highly pH-dependent.[4] Maximum fluorescence

is observed in basic conditions (pH > 8).[4] As the pH becomes more acidic, the fluorescence

intensity decreases significantly.[4][5] For storage of aqueous solutions, a slightly acidic to
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neutral pH (6.0–7.4) is recommended to minimize degradation.[4] Alkaline conditions (pH > 8.5)

should be avoided for long-term storage as they can accelerate degradation.[4] However, for

quantitative measurements of absorbance, adjusting the sample pH to above 9 is

recommended to ensure the fluorescein is predominantly in its highly absorptive dianionic form.

[6][7]

Q3: My fluorescein solution has lost its fluorescence. What could be the cause?

A3: Loss of fluorescence can be due to several factors:

Photodegradation: Exposure to intense light, especially sunlight, can rapidly degrade

fluorescein.[6][7][8] Always protect solutions from light by using amber containers or

wrapping them in aluminum foil.[3]

Incorrect pH: If the solution has become acidic, fluorescence will be quenched.[4] You can try

adjusting the pH to slightly alkaline (pH 7.4-8.5) to see if the fluorescence returns.

Chemical Degradation: Over time, especially under suboptimal storage conditions (e.g., high

temperature, improper pH, presence of oxidizing agents), fluorescein can degrade into non-

fluorescent products.[1][2]

Quenching: The presence of certain substances, such as zinc oxide nanoparticles or iodide,

can quench the fluorescence of fluorescein.[9][10]

Q4: Can I sterilize fluorescein sodium solutions?

A4: While the search results provide information on preparing sterile solutions for ophthalmic

use, they do not detail specific sterilization methods like autoclaving or filtration and their

impact on stability. For ophthalmic applications, solutions are often prepared aseptically from

sterile components.[11][12] If sterilization is required, filtration through a 0.22 µm sterile filter

would be a common approach, but its effect on the concentration and stability should be

validated.
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Formulation/Solven
t

Storage
Temperature

Duration
Key
Considerations

Solid Powder 15–25 °C[1][2]
Indefinite (if stored

properly)

Store in a dry, dark

place in a tightly

sealed container.[1][2]

Stock Solution in PBS

(pH 7)
–20 °C[3] Long-term

Aliquot to avoid

repeated freeze-thaw

cycles.[3]

Stock Solution in PBS

(pH 7)
2–8 °C[3] Up to 2 weeks Protect from light.[3]

10% Sodium

Fluorescein Injection

in Polypropylene

Syringes

Refrigerated (avg.

3.9°C)
At least 7 days

Solution retained

potency and sterility.

[12]

Aqueous Solution

(unbuffered)
Room Temperature

Immediate use

recommended

Unstable for long-term

storage.[3]
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Factor
Effect on Stability &
Fluorescence

Recommendations

Light

Causes rapid

photodegradation, leading to

loss of fluorescence.[6][8][13]

Store solutions in amber vials

or protect from light with

aluminum foil.[3]

pH

Fluorescence is maximal at pH

> 8.[4] Acidic pH quenches

fluorescence.[4][5] Alkaline

conditions (pH > 8.5) can

accelerate degradation during

storage.[4]

For storage, maintain pH

between 6.0 and 7.4.[4] For

measurements, adjust pH > 9.

[6]

Temperature

Higher temperatures can

increase the rate of chemical

degradation.[6] However,

heated samples are stable if

kept in the dark.[6][7]

Fluorescence intensity

decreases as temperature

increases, but this effect is

reversible if no degradation

occurs.[5][7]

Store solutions at

recommended cool

temperatures.

Oxidizing Agents
Can cause violent reactions

and degradation.[2]

Avoid contact with strong

oxidizing agents.[2]

Experimental Protocols
Protocol 1: Preparation of a 2 mg/mL Stock Solution in
PBS
Materials:

Fluorescein sodium powder

Phosphate-buffered saline (PBS), pH 7.4
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Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Weigh the required amount of fluorescein sodium powder.

Reconstitute the powder in PBS to a final concentration of 2 mg/mL.[3]

Vortex the solution thoroughly to ensure complete dissolution.

If needed, briefly sonicate the thawed solution before use.[3]

For long-term storage, dispense the stock solution into single-use aliquots in sterile

microcentrifuge tubes.

Store the aliquots at –20 °C, protected from light.[3]

Protocol 2: Preparation of Fluorescein Strips for
Ophthalmic Use
This protocol is adapted for a laboratory setting and is based on a method used in resource-

limited clinical settings.[11]

Materials:

Fluorescein sodium powder (20 g)

Sterile, distilled water (100 mL)

Sterile filter paper (e.g., Whatman No. 1)

Sterile bowl or dish

Scissors
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Sterile, sealable container

Aseptic working area (e.g., laminar flow hood)

Sterile gloves, mask, and apron

Procedure:

Work in an aseptic environment and wear appropriate sterile personal protective equipment.

[11]

Prepare a 20% (w/v) fluorescein solution by dissolving 20 g of fluorescein sodium powder in

100 mL of sterile, distilled water.[11]

Cut the sterile filter paper into rectangles (e.g., 5 cm x 8-10 cm).[11]

Pour a small amount of the 20% fluorescein solution into the sterile bowl.

Dip one long edge of a filter paper rectangle into the solution and remove it immediately. The

solution will spread quickly through the paper.[11]

Place the dipped filter papers on a sterile surface to dry completely.

Once dry, use sterile scissors to cut the paper into thin strips, ensuring each strip has a

fluorescein-impregnated end.[11]

Store the finished strips in a sterile, sealed container to maintain sterility.[11]
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Troubleshooting Fluorescein Solution Issues

Problem Identified:
Loss of Fluorescence or Color Change

Was the solution exposed to intense light?

What is the pH of the solution?

No

Conclusion: Photodegradation
Action: Discard and prepare fresh solution.

Prevention: Store in the dark.

Yes

How was the solution stored?
(Temperature, Duration)

Neutral/Alkaline

Conclusion: pH is too acidic.
Action: Adjust pH to > 7.4.
Does fluorescence return?

Acidic (pH < 6)

Conclusion: Chemical Degradation
Action: Discard and prepare fresh solution.
Prevention: Follow recommended storage.

Improper

Problem Solved: Fluorescence Restored

Yes

Conclusion: Degradation likely.
Action: Discard and prepare fresh solution.

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for fluorescein solution issues.
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Experimental Workflow: Solution Preparation and
Storage

Workflow for Fluorescein Solution Preparation and Storage

Start: Need Fluorescein Solution

Weigh Fluorescein Sodium Powder

Dissolve in appropriate solvent
(e.g., PBS pH 7.4)

Vortex to mix

Intended Use?

Immediate Use

Immediate

Short-term Storage
(up to 2 weeks)

Short-term

Long-term Storage

Long-term

Store at 2-8°C
Protect from light

Aliquot into single-use vials

Use as needed
Store at -20°C

Protect from light

Thaw one aliquot for use
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Click to download full resolution via product page

Caption: Preparation and storage workflow for fluorescein solutions.

Degradation Pathway
The primary degradation pathway for fluorescein, particularly in the context of experimental

use, is photodegradation. This process is complex and can occur through several mechanisms.

One significant pathway involves the interaction of fluorescein with molecular oxygen upon

excitation by light.

Caption: Simplified photodegradation pathway of fluorescein.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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